2-Amino-4-chloro-5-nitrophenol
Overview
Description
2-amino-4-chloro-5-nitrophenol is an orange powder that turns dark at 392°F. (NTP, 1992)
Scientific Research Applications
Environmental and Biodegradation Studies
The compound is involved in environmental and biodegradation processes. Ralstonia eutropha JMP134 utilizes 2-chloro-5-nitrophenol, which is structurally similar to 2-amino-4-chloro-5-nitrophenol, as a source of nitrogen, carbon, and energy. This process involves chemoselective reduction and reductive dechlorination, ultimately leading to the formation of aminohydroquinone after several enzymatic steps. This pathway highlights the potential of certain bacterial strains in bioremediation and the degradation of nitroaromatic compounds (A. Schenzle, H. Lenke, J. Spain, H. Knackmuss, 1999).
Catalysis and Material Science
In the field of catalysis and material science, graphene-based catalysts are employed for the reduction of nitro compounds to amines, a process in which this compound and similar compounds are involved. This reduction is crucial for producing amines, which have extensive applications in manufacturing drugs, biologically active molecules, pharmaceutical products, dyes, and polymers. The advancement in graphene-based catalysts emphasizes the importance of this compound in improving the efficiency and environmental sustainability of chemical transformations (M. Nasrollahzadeh, Zahra Nezafat, Mostafa Ghafori Gorab, Mohaddeseh Sajjadi, 2020).
Mechanism of Action
Target of Action
It’s known that nitrophenols and their derivatives generally interact with various enzymes and proteins within the cell .
Mode of Action
2-Amino-4-chloro-5-nitrophenol is likely to interact with its targets through a nucleophilic aromatic substitution reaction . This type of reaction involves the replacement of a substituent in an aromatic ring by a nucleophile. The compound may react with strong oxidizing agents .
Biochemical Pathways
A related compound, 2-chloro-4-nitrophenol, has been shown to be degraded by bacteria via partial reductive pathways . It’s plausible that this compound might be metabolized through similar pathways.
Pharmacokinetics
It’s known that the compound is insoluble in water , which could impact its bioavailability and distribution within the body.
Result of Action
Exposure to this compound may cause irritation to the skin, eyes, and mucous membranes .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. The compound may be sensitive to prolonged exposure to air . Its insolubility in water could also affect its environmental distribution and the extent of its interactions with biological systems .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It is known that nitroaromatic compounds can interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Exposure to 2-Amino-4-chloro-5-nitrophenol may cause irritation to the skin, eyes, and mucous membranes
Molecular Mechanism
Nitroaromatic compounds are known to undergo various reactions, including reductive dehalogenation
Temporal Effects in Laboratory Settings
It is known to be sensitive to prolonged exposure to air
Metabolic Pathways
Nitroaromatic compounds can be metabolized by various pathways, including reductive pathways
Properties
IUPAC Name |
2-amino-4-chloro-5-nitrophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN2O3/c7-3-1-4(8)6(10)2-5(3)9(11)12/h1-2,10H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZARYBZGMUVAJMK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Cl)[N+](=O)[O-])O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O3 |
Source
|
| Record name | 2-AMINO-4-CHLORO-5-NITROPHENOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19762 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5024471 |
Source
|
| Record name | 2-Amino-4-chloro-5-nitrophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5024471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
2-amino-4-chloro-5-nitrophenol is an orange powder that turns dark at 392 °F. (NTP, 1992) |
Source
|
| Record name | 2-AMINO-4-CHLORO-5-NITROPHENOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19762 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
less than 0.1 mg/mL at 72 °F (NTP, 1992) |
Source
|
| Record name | 2-AMINO-4-CHLORO-5-NITROPHENOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19762 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
CAS No. |
6358-07-2 |
Source
|
| Record name | 2-AMINO-4-CHLORO-5-NITROPHENOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19762 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | 2-Amino-4-chloro-5-nitrophenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6358-07-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Phenol, 2-amino-4-chloro-5-nitro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006358072 | |
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| Record name | 6358-07-2 | |
| Source | DTP/NCI | |
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| Record name | Phenol, 2-amino-4-chloro-5-nitro- | |
| Source | EPA Chemicals under the TSCA | |
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| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-Amino-4-chloro-5-nitrophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5024471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-amino-4-chloro-5-nitrophenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.145 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | 2-Amino-4-chloro-5-nitrophenol | |
| Source | FDA Global Substance Registration System (GSRS) | |
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Melting Point |
437 °F (Decomposes) (NTP, 1992) |
Source
|
| Record name | 2-AMINO-4-CHLORO-5-NITROPHENOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19762 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What can you tell me about the structure and spectroscopic characteristics of 2-Amino-4-chloro-5-nitrophenol?
A1: While specific spectroscopic data for this compound itself isn't detailed in the provided research, we know it serves as a precursor in synthesizing substituted N-(2-hydroxyphenyl)-2-((4-methylbenzenesulfonyl)amino)acetamides []. One specific derivative, synthesized using this compound, is characterized using FAB mass spectrometry, IR, and NMR (1H, 13C, 15N) spectroscopy []. This suggests that similar techniques could be employed to characterize this compound.
Q2: How is this compound synthesized?
A2: this compound can be synthesized from 2-amino-4-chlorophenol with a 65.7% yield []. The synthesis process involves a series of reactions including acetylation, cyclization, nitration, hydrolysis, and neutralization [].
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